Cas no 69745-68-2 (Phenol,3-[1-[2-(4-methoxyphenyl)ethyl]-3-propyl-3-pyrrolidinyl]-)
![Phenol,3-[1-[2-(4-methoxyphenyl)ethyl]-3-propyl-3-pyrrolidinyl]- structure](https://www.kuujia.com/scimg/cas/69745-68-2x500.png)
69745-68-2 structure
Product name:Phenol,3-[1-[2-(4-methoxyphenyl)ethyl]-3-propyl-3-pyrrolidinyl]-
Phenol,3-[1-[2-(4-methoxyphenyl)ethyl]-3-propyl-3-pyrrolidinyl]- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,3-[1-[2-(4-methoxyphenyl)ethyl]-3-propyl-3-pyrrolidinyl]-
- 3-[1-(4-Methoxyphenethyl)-3-propyl-3-pyrrolidinyl]phenol
- 3-[1-[2-(4-methoxyphenyl)ethyl]-3-propylpyrrolidin-3-yl]phenol
- 69745-68-2
- 3-{1-[2-(4-Methoxyphenyl)ethyl]-3-propylpyrrolidin-3-yl}phenol
- DTXSID90989916
- Phenol, 3-(1-(p-methoxyphenethyl)-3-propyl-3-pyrrolidinyl)-
- 3-(1-(p-Methoxyphenethyl)-3-propyl-3-pyrrolidinyl)phenol
- BRN 1495829
-
- Inchi: InChI=1S/C22H29NO2/c1-3-12-22(19-5-4-6-20(24)16-19)13-15-23(17-22)14-11-18-7-9-21(25-2)10-8-18/h4-10,16,24H,3,11-15,17H2,1-2H3
- InChI Key: CCIOUZSOYCOVHS-UHFFFAOYSA-N
- SMILES: CCCC1(CCN(C1)CCC2=CC=C(C=C2)OC)C3=CC(=CC=C3)O
Computed Properties
- Exact Mass: 339.21997
- Monoisotopic Mass: 339.219829168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 32.7Ų
Experimental Properties
- PSA: 32.7
Phenol,3-[1-[2-(4-methoxyphenyl)ethyl]-3-propyl-3-pyrrolidinyl]- Related Literature
-
1. A comparative study on the possible zinc binding sites of the human ZnT3 zinc transporter protein†Dávid Árus,Ágnes Dancs,Nóra Veronika Nagy,Tamás Gajda Dalton Trans., 2013,42, 12031-12040
-
Cristina Wippert Rodrigues,Christian Limberg,Hans Pritzkow Chem. Commun., 2004, 2734-2735
-
4. A butterfly motion of formic acid and cyclobutanone in the 1 : 1 hydrogen bonded molecular cluster†Luca Evangelisti,Lorenzo Spada,Weixing Li,Susana Blanco,Juan Carlos López,Alberto Lesarri,Jens-Uwe Grabow,Walther Caminati Phys. Chem. Chem. Phys., 2017,19, 204-209
-
Zhu Min,Zhao Shichang,Xin Chen,Zhu Yufang,Zhang Changqing Biomater. Sci., 2015,3, 1236-1244
69745-68-2 (Phenol,3-[1-[2-(4-methoxyphenyl)ethyl]-3-propyl-3-pyrrolidinyl]-) Related Products
- 1698219-30-5(4-ethyl-5-fluoro-6-hydrazinylpyrimidine)
- 1261836-96-7(2-Amino-3-chlorobenzyl bromide)
- 2877650-90-1(N-[1-(3-fluoropyridin-2-yl)piperidin-4-yl]-N,6-dimethylpyrimidin-4-amine)
- 1955506-54-3(3-Cyclohexylpyrrolidine hydrochloride)
- 1289009-46-6(1-(3-Bromo-2-pyridinyl)-3-pyrrolidinol)
- 110349-30-9(1-(4-Nitrobenzene)sulfonylimidazole)
- 891098-05-8(3-{(4-fluorophenyl)methylsulfanyl}-6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazine)
- 1261966-14-6(2-(3-ethoxyphenyl)-6-methylbenzoic Acid)
- 1097897-38-5(N-(2-methyl-1,3-benzothiazol-5-yl)-1-(thiophene-2-sulfonyl)piperidine-2-carboxamide)
- 734525-59-8(1-(3,5-Dimethyladamantan-1-yl)ethan-1-amine)
Recommended suppliers
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
CN Supplier
Reagent

Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk

Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk

Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
